2-(Hydroxyimino)-3,3-dimethylbutanoic acid

• CAS No.: 62965-34-8
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2-hydroxyimino-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C6H11NO3/c1-6(2,3)4(7-10)5(8)9/h10H,1-3H3,(H,8,9)
• InChI Key: LGWPXUZUEZUQIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=NO)C(=O)O

Description

2-(Hydroxyimino)-3,3-dimethylbutanoic acid is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

163 g (1 mole) 93.5% trimethylpyruvic acid sodium salt and 69.5 g (1 mole) hydroxylamine hydrochloride were dissolved at 40° C. in 450 ml water. The product crystallized out during slow cooling under agitation. After 1.5 h agitation in an ice bath the crystals were filtered off, washed with 150 ml ice water, dried in a vacuum at 60° C., and then further dried in a vacuum desiccator over phosphorus pentaoxide to constant weight. 117.8 g trimethylpyruvic acid oxime (81% yield) in the form of colorless crystals were obtained.